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For Researchers, Scientists, and Drug Development Professionals

Introduction
UZH1a is a potent and selective small-molecule inhibitor of METTL3 (Methyltransferase-like 3),

a key component of the N6-methyladenosine (m6A) RNA methyltransferase complex.[1][2] In

acute myeloid leukemia (AML), particularly in cell lines like MOLM-13, the METTL3/14 complex

is often upregulated and plays a critical role in sustaining the leukemic state by promoting

abnormal self-renewal and proliferation.[1][2] UZH1a exerts its anti-leukemic effects by

inhibiting the m6A "writer" function of METTL3, leading to a reduction in global m6A levels in

mRNA. This, in turn, affects the stability and translation of key oncogenic transcripts, ultimately

inducing apoptosis and cell cycle arrest in MOLM-13 cells.[1] These application notes provide

detailed protocols for utilizing UZH1a in MOLM-13 cells to study its effects on cell viability,

apoptosis, cell cycle, and protein expression.
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Parameter Cell Line Value Reference

Biochemical IC50

(METTL3)
- 280 nM

Cellular m6A

Reduction IC50
MOLM-13 4.6 µM

Growth Inhibition GI50

(72h)
MOLM-13 11 µM

Growth Inhibition IC50

(72h)
HEK293T 67 µM

Growth Inhibition IC50

(72h)
U2Os 87 µM

Table 2: Cellular Effects of UZH1a on MOLM-13 Cells
Assay Treatment Observation Reference

Apoptosis 20 µM UZH1a for 16h Increased apoptosis

Cell Cycle 20 µM UZH1a for 16h

Increased G1 phase,

decreased S phase

(Cell cycle arrest)

m6A Levels 40 µM UZH1a for 16h
Significant reduction

in mRNA m6A levels

Signaling Pathways and Experimental Workflows
UZH1a Mechanism of Action in MOLM-13 Cells
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Caption: UZH1a inhibits the METTL3/14 complex, blocking m6A RNA methylation and

downstream oncogenic signaling.
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Experimental Workflow: From Cell Culture to Data
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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